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Compound of Interest

Compound Name: UCM710

Cat. No.: B15619154

Get Quote

For researchers, scientists, and drug development professionals working with the

endocannabinoid (eCB) hydrolysis inhibitor UCM710, ensuring safe handling and proper

disposal is paramount. While a specific Material Safety Data Sheet (MSDS) for UCM710 is not

readily available, this guide provides essential safety and logistical information based on best

practices for handling similar bioactive lipids and enzyme inhibitors. Adherence to these

protocols is crucial for maintaining a safe laboratory environment and ensuring the integrity of

your research.

UCM710 is an inhibitor of fatty acid amide hydrolase (FAAH) and α/β-hydrolase domain 6,

which leads to increased levels of the endocannabinoids N-arachidonoyl ethanolamine and 2-

arachidonoylglycerol in neurons.[1] As with any biologically active compound, caution should

be exercised during handling to minimize exposure and prevent contamination.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper personal protective equipment and engineering controls are the first line of defense

against potential exposure. The following table summarizes the recommended PPE and

laboratory controls when working with UCM710.
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Equipment/Control Specification Purpose

Ventilation Chemical Fume Hood
To minimize inhalation of any

aerosols or dust.

Hand Protection Nitrile or Neoprene Gloves To prevent skin contact.

Eye Protection
Safety Glasses with Side

Shields or Goggles

To protect eyes from splashes

or dust.

Body Protection Laboratory Coat
To protect skin and clothing

from contamination.

Respiratory Protection
Not generally required for

small quantities

Use a NIOSH-approved

respirator if aerosols may be

generated and a fume hood is

not available.

Operational Plan: Handling and Storage
Storage: UCM710 should be stored at room temperature in the continental US, though storage

conditions may vary elsewhere.[1] For long-term stability, always refer to the Certificate of

Analysis provided by the supplier.[1] When supplied as a powder, particularly if it is an

unsaturated lipid, it is best practice to store it in a glass container with a Teflon-lined closure at

≤ -16°C.[2] Before use, allow the container to reach room temperature before opening to

prevent condensation, which can lead to hydrolysis or oxidation.[2]

If UCM710 is dissolved in an organic solvent, it should be stored in a glass container, layered

with an inert gas like argon or nitrogen, at -20°C ± 4°C.[2] Never store organic solutions of

lipids in plastic containers, as this can lead to the leaching of impurities.[2]

Handling and Transfer: When transferring UCM710, especially in an organic solvent, always

use glass, stainless steel, or Teflon equipment.[2] Avoid using plastic pipette tips, Eppendorf

tubes, or Parafilm with organic solvents to prevent contamination.[2]
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UCM710 Handling Workflow

Storage

Handling

Powder Form
Store at ≤ -16°C in glass

Equilibrate to Room Temperature
(if frozen)

Organic Solution
Store at -20°C ± 4°C in glass under inert gas

Transfer using Glass or Stainless Steel

Weigh in Fume Hood

Dissolve in Appropriate Solvent
(use glass/Teflon)

Click to download full resolution via product page

UCM710 Handling Workflow

Disposal Plan
Proper disposal of UCM710 and any contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.
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Waste Segregation and Collection: All waste contaminated with UCM710, including unused

product, empty containers, and disposable labware, should be collected in a designated, leak-

proof, and clearly labeled hazardous waste container.[3] It is important to segregate lipid waste

from other waste streams.[3]

Disposal Method: Dispose of lipid waste at a facility permitted to handle hazardous materials.

[3] For small quantities, consult your institution's environmental health and safety (EHS) office

for specific guidelines, which may include disposal through a municipal wastewater treatment

plant if permitted.[3] For larger quantities, a registered hazardous waste disposal site or an

industrial wastewater treatment plant is typically required.[3] Incineration is a common and

effective method for destroying lipid-based compounds, but care must be taken to manage

emissions.

UCM710 Disposal Workflow

Waste Collection

Disposal

Collect Solid Waste
(e.g., contaminated labware)

Label Waste Container Clearly
'Hazardous Lipid Waste'

Collect Liquid Waste
(e.g., unused solutions)

Contact Environmental Health & Safety (EHS)

Dispose via Approved Hazardous Waste Vendor
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Click to download full resolution via product page

UCM710 Disposal Workflow

By adhering to these safety protocols and operational plans, researchers can handle UCM710
responsibly, minimizing risks and ensuring a safe and productive research environment. Always

consult your institution's specific safety guidelines and EHS office for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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